1-(4-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(3-methoxyphenyl)urea
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Description
1-(4-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(3-methoxyphenyl)urea is a useful research compound. Its molecular formula is C18H18ClN3O2 and its molecular weight is 343.81. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
In the study by Bahrami and Hosseini (2012), it was found that similar compounds, including 1-((4-chlorophenyl)(2-hydroxynaphtalen-1-yl)(phenyl)methyl)urea, exhibit good performance as inhibitors for mild steel corrosion in acidic solutions. The study used weight loss and potentiostatic polarization techniques to demonstrate this effect (Bahrami & Hosseini, 2012).
Polymerization Initiators
Makiuchi, Sudo, and Endo (2015) synthesized a series of N-aryl-N′-pyridyl ureas, including compounds with structural similarities to the query chemical, and evaluated them as initiators for the bulk polymerization of diglycidyl ether of bisphenol A. These compounds were found to be effective in achieving thermal latency in polymerization processes (Makiuchi, Sudo, & Endo, 2015).
Nonlinear Optical Properties
Shettigar et al. (2006) synthesized bis-chalcone derivatives, including 1,5-[di(4-chlorophenyl)]penta-1,4-dien-3-one, and studied their second-harmonic generation (SHG) conversion efficiencies and third-order nonlinear optical properties. These compounds demonstrated promising optical limiting behavior due to two-photon absorption phenomena (Shettigar et al., 2006).
Synthesis and Characterization
Sarantou and Varvounis (2022) reported on the synthesis of 1-(2-(1H-pyrrole-2-carbonyl)phenyl)-3-(4-methoxyphenyl)urea, employing different methods, including carbonylation reactions. The structure was confirmed using various spectroscopic techniques, highlighting the compound's potential for further scientific applications (Sarantou & Varvounis, 2022).
Antimicrobial Properties
Rani et al. (2014) synthesized novel imidazole ureas/carboxamides containing dioxaphospholanes, including derivatives of 4-chlorophenyl urea. These compounds were evaluated for their antimicrobial properties, indicating potential applications in the development of new antimicrobial agents (Rani et al., 2014).
Properties
IUPAC Name |
1-(4-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(3-methoxyphenyl)urea |
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InChI |
InChI=1S/C18H18ClN3O2/c1-24-16-5-2-4-14(12-16)21-18(23)22(17-6-3-11-20-17)15-9-7-13(19)8-10-15/h2,4-5,7-10,12H,3,6,11H2,1H3,(H,21,23) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUGMEIYPJZOYIB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)N(C2=NCCC2)C3=CC=C(C=C3)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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